Cas no 130695-35-1 ((2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid)

• Product Name: (2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid
• CAS No: 130695-35-1
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5998007
• PubChem ID: 14683731
• Update Time: 2025-09-28

(2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid
• (S)-3-(((benzyloxy)carbonyl)amino)-2-fluoropropanoic acid
• Propanoic acid, 2-fluoro-3-[[(phenylmethoxy)carbonyl]amino]-, (S)- (9CI)
• EN300-12706383
• 130695-35-1
• (2S)-3-{[(benzyloxy)carbonyl]amino}-2-fluoropropanoic acid

• Inchi： 1S/C11H12FNO4/c12-9(10(14)15)6-13-11(16)17-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： PRCRXSPODYFHHF-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@@H](F)CNC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Melting Point: 102-104 °C
• Boiling Point: 441.1±45.0 °C(Predicted)
• pka: 2.35±0.10(Predicted)

Additional information on (2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid

Introduction to (2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic Acid (CAS No. 130695-35-1)

(2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid, with the CAS registry number 130695-35-1, is a chiral compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy carbonyl (Cbz) group, a fluorine atom, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The benzyloxy carbonyl group in this compound plays a crucial role in protecting the amine functionality during synthetic processes. This protective group is widely used in peptide synthesis and other organic transformations due to its stability and ease of removal under specific conditions. The fluorine atom at the second carbon position introduces steric and electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The fluorine atom in this compound may contribute to enhanced lipophilicity and metabolic stability, making it a valuable building block for drug discovery.

The carboxylic acid group present in this molecule is another key feature, as it can participate in various chemical reactions, such as esterification or amidation, enabling further functionalization. This makes the compound highly versatile for use in diverse synthetic pathways.

From a structural perspective, the (2S) configuration at the chiral center imparts specific stereochemical properties to the molecule. Stereochemistry is critical in determining the biological activity of compounds, as it can influence how they interact with target proteins or enzymes. Recent advancements in asymmetric synthesis have made it possible to efficiently produce enantiomerically pure versions of such compounds, which is essential for their application in pharmaceutical research.

In terms of synthesis, several methods have been reported for the preparation of this compound. These methods typically involve multi-step processes that include protection/deprotection strategies, coupling reactions, and stereochemical control. The use of modern catalytic techniques and chiral auxiliaries has significantly improved the efficiency and selectivity of these syntheses.

The biological activity of (2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid has been explored in various contexts. For instance, its role as a precursor or intermediate in peptide synthesis has been well-documented. Additionally, its potential as a building block for more complex molecules with therapeutic applications is an area of active research.

Recent research has also focused on understanding the interactions of this compound with biological systems. Studies have examined its ability to modulate enzyme activity or serve as a substrate for metabolic pathways. These investigations are crucial for assessing its suitability as a lead compound in drug development programs.

In conclusion, (2S)-3-{(benzyloxy)carbonylamino}-2-fluoropropanoic acid (CAS No. 130695-35-1) is a multifaceted compound with significant potential in organic synthesis and pharmacology. Its unique structure, incorporating functional groups like the benzyloxy carbonyl and fluorine atom, along with its stereochemical properties, positions it as an important tool for advancing chemical research and drug discovery.